1-Thiophen-2-yl-cycloheptanecarboxylic acid ethyl ester

• Molecular Formula: C14H20O2S
• Molecular Weight: 252.37 g/mol
• IUPAC Name: ethyl 1-thiophen-2-ylcycloheptane-1-carboxylate
• InChI: InChI=1S/C14H20O2S/c1-2-16-13(15)14(12-8-7-11-17-12)9-5-3-4-6-10-14/h7-8,11H,2-6,9-10H2,1H3
• InChI Key: DZTRFCVVLPLWBI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCCCC1)C2=CC=CS2

Description

1-Thiophen-2-yl-cycloheptanecarboxylic acid ethyl ester is a useful research compound. Its molecular formula is C14H20O2S and its molecular weight is 252.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Thiophen-2-yl-cyclohept-4-enecarboxylic acid ethyl ester (Example 5b) (2.86 g) was dissolved in ethanol (30 mL) and tris(triphenylphosphine)rhodium(I) chloride (0.100 g) was added. The reaction mixture was stirred rapidly under 5 atmospheres of hydrogen overnight. Further tris(triphenylphosphine)rhodium(I) chloride (0.050 g) was added and the reaction mixture was stirred under 5 atmospheres of hydrogen for 3 days. A third addition of tris(triphenylphosphine)rhodium(I) chloride (0.050 g) was made and the reaction mixture was stirred under 3 atmospheres of hydrogen overnight. The contents were evaporated to dryness and purified on silica eluting with ethyl acetate/isohexane (5/ 95) to afford the sub-titled compound (2.500 g) as a clear almost colourless oil